![molecular formula C15H12BrClN2O3 B2636047 1-(4-Bromophenyl)-3-(4-chloro-3-nitroanilino)-1-propanone CAS No. 882748-42-7](/img/structure/B2636047.png)
1-(4-Bromophenyl)-3-(4-chloro-3-nitroanilino)-1-propanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-(4-Bromophenyl)-3-(4-chloro-3-nitroanilino)-1-propanone” is a chemical compound with the linear formula C15H12BrClN2O3 . Its molecular weight is 383.631 .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 383.631 . The density is 1.6±0.1 g/cm3 . The boiling point is 557.1±50.0 °C at 760 mmHg .Scientific Research Applications
Asymmetric Synthesis and Biocatalysis
Compounds structurally related to "1-(4-Bromophenyl)-3-(4-chloro-3-nitroanilino)-1-propanone" have been used as intermediates in the asymmetric synthesis of chiral alcohols, which are important in the production of pharmaceuticals. For example, the use of microbial reductases for the asymmetric synthesis of (S)-3-chloro-1-phenyl-1-propanol, a chiral intermediate in antidepressant drugs, demonstrates the relevance of such compounds in biocatalytic processes for achieving high enantioselectivity (Choi et al., 2010).
Optical and Electronic Materials
Chalcone derivatives, which share a structural motif with "this compound", have been studied for their optical and electronic properties. Research on chalcone derivatives has highlighted their potential in semiconductor devices due to their notable linear and nonlinear optical properties, making them candidates for use in optoelectronic applications (Shkir et al., 2019).
Nematicidal Activity
Certain compounds with bromo and nitro substituents have been synthesized and evaluated for their nematicidal activity against root-knot nematodes, suggesting potential agricultural applications for similar compounds in controlling plant parasitic nematodes (Kumari et al., 2014).
Organic Synthesis and Chemical Reactions
Compounds with bromophenyl and nitroaniline components are valuable intermediates in organic synthesis, contributing to the development of novel organic compounds with potential applications in pharmaceuticals, materials science, and as catalysts or reagents in chemical reactions. The synthesis of such compounds often involves innovative techniques and can lead to materials with unique properties (Mete et al., 2007).
Safety and Hazards
properties
IUPAC Name |
1-(4-bromophenyl)-3-(4-chloro-3-nitroanilino)propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12BrClN2O3/c16-11-3-1-10(2-4-11)15(20)7-8-18-12-5-6-13(17)14(9-12)19(21)22/h1-6,9,18H,7-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDTFYMFTZDPNRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)CCNC2=CC(=C(C=C2)Cl)[N+](=O)[O-])Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12BrClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.